Cas no 875248-15-0 (1-Benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione)

• Product Name: 1-Benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione
• CAS No: 875248-15-0
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 5730171
• PubChem ID: 42959274
• Update Time: 2025-06-15

1-Benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 875248-15-0
• 1-benzyl-5-thiophen-2-ylimidazolidine-2,4-dione
• 1-benzyl-5-thien-2-ylimidazolidine-2,4-dione
• AKOS034278217
• 1-benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione
• Z382816556
• EN300-39412
• 2,4-Imidazolidinedione, 1-(phenylmethyl)-5-(2-thienyl)-
• 1-Benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione

• Inchi： 1S/C14H12N2O2S/c17-13-12(11-7-4-8-19-11)16(14(18)15-13)9-10-5-2-1-3-6-10/h1-8,12H,9H2,(H,15,17,18)
• InChI Key： LLZNKAONGPUZJS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(NC(N1CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 272.06194880g/mol
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Melting Point: 191-193 °C
• pka: 8.40±0.10(Predicted)

1-Benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione

Recent Advances in the Study of 1-Benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione (CAS: 875248-15-0)

1-Benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione (CAS: 875248-15-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound belongs to the class of imidazolidine-2,4-diones, which are known for their diverse pharmacological activities. The presence of a benzyl group and a thiophene moiety in its structure enhances its potential as a scaffold for designing novel bioactive molecules. Recent synthetic approaches have optimized the yield and purity of 1-Benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione, making it more accessible for further pharmacological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity.

In vitro and in vivo studies have revealed promising biological activities associated with this compound. Notably, it has demonstrated significant inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary cytotoxicity assays indicate selective activity against certain cancer cell lines, warranting further investigation into its anticancer properties. Molecular docking studies have provided insights into its binding interactions with target proteins, offering a rationale for its observed bioactivity.

Recent publications have also explored the pharmacokinetic profile of 1-Benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have identified potential challenges, such as moderate bioavailability, which could be addressed through structural modifications or formulation strategies. Collaborative efforts between academic and industrial researchers are underway to optimize the compound's drug-like properties and advance it toward preclinical development.

In conclusion, 1-Benzyl-5-(thiophen-2-yl)imidazolidine-2,4-dione (CAS: 875248-15-0) represents a promising candidate for further drug development, with its multifaceted biological activities and well-characterized synthetic route. Continued research efforts are expected to elucidate its full therapeutic potential and address existing limitations, paving the way for its application in treating various diseases. This brief underscores the importance of ongoing investigations into this compound and its derivatives in the evolving landscape of chemical biology and medicinal chemistry.